Cas no 956261-61-3 (1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 956261-61-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 3107767
• PubChem ID: 2463117
• Update Time: 2025-10-31

1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
• 1-benzyl-3-(2-methoxyphenyl)pyrazole-4-carbaldehyde
• CS-0224049
• SR-01000062512-1
• SR-01000062512
• 956261-61-3
• AB00730302-01
• EN300-11761
• Z57992367
• AKOS030752050
• SB74030
• G40955

• Inchi： 1S/C18H16N2O2/c1-22-17-10-6-5-9-16(17)18-15(13-21)12-20(19-18)11-14-7-3-2-4-8-14/h2-10,12-13H,11H2,1H3
• InChI Key： CNMSAXVNISBLFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C=O)=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 292.121
• Monoisotopic Mass: 292.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 467.9±45.0 °C at 760 mmHg
• Flash Point: 236.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-Benzyl-3-(2-Methoxyphenyl)-1H-Pyrazole-4-Carbaldehyde (CAS No. 956261-61-3)

1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde, with the CAS number 956261-61-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is characterized by its unique molecular structure, which includes a pyrazole ring, a benzyl group, and a methoxyphenyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the compound. The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The benzyl group enhances the lipophilicity of the molecule, while the methoxyphenyl substituent adds polarity and can influence the compound's biological activity.

The molecular formula of 1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is C₁₇H₁₅N₃O₂, and its molecular weight is 289.32 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde can be achieved through several well-established methods in organic chemistry. One common approach involves the condensation of 2-methoxybenzaldehyde with benzylhydrazine hydrochloride in the presence of an acid catalyst. This reaction typically proceeds via a multi-step process that includes the formation of an intermediate hydrazone, followed by cyclization to form the pyrazole ring.

A more recent and efficient method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 2-methoxybenzaldehyde and benzylhydrazine are mixed in a suitable solvent and subjected to microwave irradiation for a short period. The high energy input from microwave irradiation accelerates the reaction kinetics, leading to the rapid formation of the desired product.

Biological Properties and Applications

1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde has been extensively studied for its potential biological activities. One of its most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde has also been investigated for its anticancer activity. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Future Prospects

The promising biological activities of 1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and cancer. These studies have shown promising results, with no significant adverse effects observed at therapeutic doses.

In recent years, there has been growing interest in translating these findings into clinical trials. Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of 1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde in healthy volunteers. Preliminary results from these trials have been encouraging, with no serious adverse events reported.

Conclusion

1-Benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 956261-61-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various biological assays and therapeutic interventions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for scientists and researchers alike.